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Compound of Interest

Compound Name: beta-Inhibin (67-94)

CAS No.: 96182-95-5

Cat. No.: B3317520 Get Quote

Executive Summary
Beta-Inhibin 67-94 is a bioactive peptide fragment corresponding to the C-terminal 28 amino

acids of Prostate Secretory Protein of 94 amino acids (PSP94), also known as Beta-

Microseminoprotein (MSMB).

Crucial Nomenclature Distinction: Despite its historical name "beta-inhibin," this peptide is

distinct from the TGF-beta superfamily "Inhibin beta A" or "Inhibin beta B" subunits that form

the gonadal Inhibins A and B. The name derives from its functional ability to selectively

suppress Follicle-Stimulating Hormone (FSH) secretion in the pituitary, mimicking the action of

gonadal inhibin.

Key Biological Properties:

Primary Function: Selective suppression of FSH release from the anterior pituitary.

Structural Requirement: Biological activity is strictly dependent on a disulfide loop between

internal cysteine residues.

Potency: In specific rat bioassays, the cyclic 67-94 fragment exhibits 3–10x higher potency

than the native full-length PSP94 protein.
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1.1 Sequence and Physicochemical Properties
The peptide consists of residues 67 through 94 of the human PSP94 protein. It is highly basic

and hydrophilic.

Sequence (One-Letter):I-F-K-K-E-D-C-K-Y-I-V-V-E-K-K-D-P-K-K-T-C-S-V-S-E-W-G-I

Length: 28 Amino Acids[1][2]

Molecular Weight: ~3299.86 Da[3]

Isoelectric Point (pI): ~9.5 (Predicted, highly basic due to multiple Lysine residues)

1.2 Structural Criticality: The Disulfide Loop
Research indicates that the linear form of beta-Inhibin 67-94 is biologically inactive in in vivo

models. The peptide contains two cysteine residues (Cys7 and Cys21 of the fragment;

corresponding to Cys73 and Cys87 of the full protein).

Active Conformation: Intramolecular disulfide bond between Cys73 and Cys87.

Implication: When synthesizing or purchasing this peptide for functional assays, it must be

cyclized. Use of reduced/linear peptide will result in assay failure.

Mechanism of Action
2.1 Pituitary FSH Suppression
The defining biological activity of beta-Inhibin 67-94 is the selective inhibition of FSH release

without significantly affecting Luteinizing Hormone (LH).[1]

Target Tissue: Gonadotropes of the anterior pituitary.

Signaling Interference: Unlike TGF-beta Inhibins (which antagonize Activin receptors),

PSP94 and its 67-94 fragment appear to act via distinct, high-affinity binding sites on the

pituitary surface.

Efficacy Profile:

In Vitro: Suppresses LHRH-induced FSH release in rat anterior pituitary cultures.[1]
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In Vivo: Significant reduction of circulating FSH levels in adult male rats upon systemic

administration.

2.2 Contrast with Anti-Tumor Fragments (PCK3145)
While the full-length PSP94 protein has tumor-suppressive properties (downregulated in

prostate cancer), the 67-94 fragment is NOT the primary anti-tumor domain.

Fragment 31-45 (PCK3145): This distinct region of PSP94 is responsible for anti-metastatic

activity, MMP-9 inhibition, and apoptosis induction.

Fragment 67-94: In comparative studies (e.g., Shukeir et al.), the 67-94 fragment showed

negligible effect on tumor cell proliferation compared to the 31-45 fragment. Researchers

should strictly separate these two domains based on intended application (Reproductive

Biology vs. Oncology).

Experimental Protocols
3.1 Peptide Reconstitution & Handling
Due to the high content of basic residues (Lysine) and the critical disulfide bridge, handling

requires care to prevent aggregation or reduction.

Solvent: Reconstitute lyophilized peptide in sterile distilled water or 0.1% Acetic Acid to a

concentration of 1 mg/mL. Avoid basic buffers initially, as they may promote aggregation.

Storage: Aliquot immediately. Store at -20°C or -80°C. Avoid freeze-thaw cycles.

Oxidation Check: If using "in-house" synthesized peptide, verify cyclization via HPLC/Mass

Spec (shift in retention time and mass -2 Da for disulfide formation) before use.

3.2 In Vitro Bioassay: Rat Anterior Pituitary Culture
This is the gold-standard assay to validate the biological activity of beta-Inhibin 67-94.

Materials:

Anterior pituitaries from adult male Sprague-Dawley rats.

Culture Medium: DMEM supplemented with 10% fetal calf serum, antibiotics.
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LHRH (GnRH) agonist.

Workflow:

Dissection & Dispersion: Enzymatically disperse pituitary cells (collagenase/hyaluronidase)

and plate at

cells/well.

Recovery: Incubate for 72–96 hours to allow receptor recovery.

Treatment:

Wash cells.

Add beta-Inhibin 67-94 (Range: 10 pM – 100 nM).

Co-treat with LHRH (10 nM) to stimulate gonadotropin release.

Incubation: Incubate for 4–24 hours.

Analysis: Harvest supernatant. Measure FSH and LH via RIA or ELISA.

Validation: A valid batch of peptide should suppress FSH by >30-50% while LH remains

largely unaffected.

Visualization of Biological Context
4.1 Functional Domains of PSP94
This diagram illustrates the separation of function between the "Inhibin-like" C-terminus and the

"Anti-tumor" internal domain.
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Click to download full resolution via product page

Caption: Functional segmentation of PSP94. The 67-94 fragment (Green) retains pituitary FSH-

suppressing activity, distinct from the anti-tumor 31-45 fragment (Red).

4.2 Pituitary Signaling Workflow
The specific pathway for beta-Inhibin 67-94 action on the gonadotrope.
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Caption: Beta-Inhibin 67-94 selectively uncouples FSH secretion from LHRH stimulation

without affecting LH, acting via a non-classical inhibitory pathway.

Data Summary: Comparative Potency
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Peptide Variant Structure
In Vivo Activity
(Rat)

In Vitro Potency
(Rat Pituitary)

Native PSP94 Full length (94 AA) Active Baseline (1x)

Beta-Inhibin 67-94

(Linear)
Reduced (-SH) Inactive Low / Inactive

Beta-Inhibin 67-94

(Cyclic)
Disulfide (C73-C87) Active

3x – 10x Potency vs

Native

Peptide 31-45 Linear Inactive (on FSH) Inactive (on FSH)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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